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Compound of Interest

Compound Name: Btk-IN-20

Cat. No.: B13924896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of the Bruton's tyrosine kinase (Btk) inhibitor, Btk-IN-20, using dimethyl sulfoxide

(DMSO) as the solvent. These guidelines are intended to ensure accurate and reproducible

experimental results in cancer and inflammation research.

Introduction to Btk-IN-20
Btk-IN-20 is a potent inhibitor of Bruton's tyrosine kinase (Btk), a non-receptor tyrosine kinase

crucial for B-cell development, differentiation, and signaling.[1][2][3] Dysregulation of Btk

signaling is implicated in various B-cell malignancies and autoimmune diseases, making it a

significant target for therapeutic intervention. Btk-IN-20, a 1H-pyrazolo[3,4-d]pyrimidine

derivative, is a valuable tool for in vitro and in vivo studies aimed at understanding the role of

Btk in these pathological processes.[4]

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for Btk-IN-20 are summarized

in the table below.
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Property Value Source

Molecular Weight 539.60 g/mol [4]

Appearance Crystalline solid/powder General observation

Solubility Soluble in DMSO [4]

Storage (Powder) -20°C for up to 3 years General recommendation

Storage (in DMSO)
-80°C for up to 1 year; -20°C

for up to 1 month
General recommendation

Experimental Protocol: Preparing a 10 mM Btk-IN-20
Stock Solution in DMSO
This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of Btk-
IN-20 in DMSO.

Materials:

Btk-IN-20 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparations:
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Ensure the analytical balance is calibrated and level.

Allow the Btk-IN-20 container to equilibrate to room temperature before opening to

prevent condensation.

Weighing Btk-IN-20:

Tare a sterile microcentrifuge tube or amber vial on the analytical balance.

Carefully weigh out 5.4 mg of Btk-IN-20 powder into the tared container. Calculation: 10

mmol/L * 539.60 g/mol * 0.001 L = 5.396 mg

Solvent Addition:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the container with the

Btk-IN-20 powder.

Dissolution:

Tightly cap the tube or vial.

Vortex the solution for 1-2 minutes until the Btk-IN-20 is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect

the solution to ensure no solid particles remain.

Storage:

For long-term storage, aliquot the 10 mM stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C. For short-term storage (up to one month), -20°C is acceptable.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Safety Precautions
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Btk-IN-20: Handle with care. As with any research chemical, the full toxicological properties

may not be known. Avoid inhalation, ingestion, and contact with skin and eyes.

DMSO: DMSO is a powerful solvent and can facilitate the absorption of other chemicals

through the skin. Always wear appropriate gloves and handle in a well-ventilated area or a

chemical fume hood.

Visualizing the Experimental Workflow and Btk
Signaling Pathway
To further clarify the procedures and the biological context, the following diagrams are

provided.
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Experimental Workflow: Btk-IN-20 Stock Solution Preparation

Start

Weigh 5.4 mg
Btk-IN-20

Add 1 mL DMSO

Vortex to Dissolve

Aliquot into
Single-Use Tubes

Store at -80°C

End
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Simplified Btk Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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